Cas no 56791-59-4 (Ethyl 2-(6-chloropurin-9-yl)acetate)

Ethyl 2-(6-chloropurin-9-yl)acetate structure
56791-59-4 structure
Product Name:Ethyl 2-(6-chloropurin-9-yl)acetate
CAS No:56791-59-4
MF:C9H9ClN4O2
MW:240.64636015892
CID:1599667
PubChem ID:233886
Update Time:2025-04-21

Ethyl 2-(6-chloropurin-9-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(6-chloropurin-9-yl)acetate
    • AC1Q3RZZ
    • AG-K-98112
    • 9H-Purine-9-acetic acid, 6-chloro-, ethyl ester
    • CTK5A5707
    • NSC33029
    • 6-chloro-9-(ethoxycarbonylmethyl)-9H-purine
    • AC1L5R10
    • ethyl 2-(6-chloro-9H-purin-9-yl)acetate
    • (6-chloro-purin-9-yl)-acetic acid ethyl ester
    • AR-1H5764
    • AC1Q3RZZ; AG-K-98112; 9H-Purine-9-acetic acid, 6-chloro-, ethyl ester; CTK5A5707; NSC33029; 6-chloro-9-(ethoxycarbonylmethyl)-9H-purine; AC1L5R10; ethyl 2-(6-chloro-9H-purin-9-yl)acetate; (6-chloro-purin-9-yl)-acetic acid ethyl ester; AR-1H5764;
    • DTXSID50283705
    • NSC-33029
    • 56791-59-4
    • CHEMBL3234423
    • Inchi: 1S/C9H9ClN4O2/c1-2-16-6(15)3-14-5-13-7-8(10)11-4-12-9(7)14/h4-5H,2-3H2,1H3
    • InChI Key: SDXBMVLGZYCKFJ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)N(C=N2)CC(=O)OCC

Computed Properties

  • Exact Mass: 240.04157
  • Monoisotopic Mass: 240.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 69.9Ų

Experimental Properties

  • Density: 1.52
  • Boiling Point: 396.4°C at 760 mmHg
  • Flash Point: 193.6°C
  • Refractive Index: 1.667
  • PSA: 69.9
  • LogP: 1.04280

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